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Compound of Interest

Compound Name: Glutamylvaline

Cat. No.: B1366778 Get Quote

For researchers, scientists, and professionals in drug development, understanding the nuances

of dipeptides is crucial for advancements in metabolomics, pharmacology, and food science.

This guide provides a comprehensive overview of Glutamylvaline, focusing on its chemical

identity, properties, and biological relevance.

Chemical Identity: IUPAC Name and Synonyms
Glutamylvaline exists as two distinct isomers, α-Glutamylvaline and γ-Glutamylvaline,

differing in the peptide linkage between the glutamic acid and valine residues. The gamma-

isomer is of particular biological interest due to its formation via the action of γ-

glutamyltransferase (GGT) and its resistance to standard proteolysis.[1]

γ-Glutamylvaline
The systematic IUPAC name for γ-Glutamylvaline is (2S)-2-amino-5-[[(1S)-1-carboxy-2-

methylpropyl]amino]-5-oxopentanoic acid.[1][2][3][4] This nomenclature specifies the

stereochemistry at both chiral centers and indicates the peptide bond is formed between the γ-

carboxyl group of glutamic acid and the α-amino group of valine.[1]

Synonyms: A variety of synonyms are used in literature and chemical databases for γ-

Glutamylvaline, including:

gamma-Glutamylvaline[2][3]

gamma-Glu-Val[2][3]
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L-gamma-Glutamyl-L-valine[2][3]

γ-Glu-Val[2]

H-gamma-Glu-Val-OH[2]

N5-((S)-1-Carboxy-2-methylpropyl)-L-glutamine[2]

CHEBI:68848[2][3]

α-Glutamylvaline
For the alpha isomer, the IUPAC name is (4S)-4-amino-5-[[(1S)-1-carboxy-2-

methylpropyl]amino]-5-oxopentanoic acid.

Synonyms:

Glutamylvaline

L-Glutamyl-L-valine

alpha-Glu-Val

EV dipeptide

Physicochemical and Biological Data
The following table summarizes key quantitative data for γ-Glutamylvaline, the more

extensively studied isomer.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈N₂O₅ [1][3]

Molecular Weight 246.26 g/mol [1][3]

Monoisotopic Mass 246.1216 Da [1][3]

Physical Description Solid [3]

Aqueous Solubility 9.02 g/L (maximal at pH 5-6) [1]

Solubility in DMSO <1 g/L [1]

Thermal Stability Decomposes above 210°C [1]

Hydrolytic Half-life
48 hours at pH 3; 12 hours at

pH 9
[1]

Collision Cross Section 160.1 Å² ([M+H]⁺) [3]

Computed XLogP3 -2.8 [3]

Metabolic Pathways of γ-Glutamylvaline
In organisms such as Saccharomyces cerevisiae, γ-Glutamylvaline is synthesized through

pathways linked to glutathione (GSH) metabolism. Two primary routes have been identified.[5]

[6][7] The first involves the direct synthesis from glutamate and valine or the transfer of a γ-

glutamyl group from GSH. The second pathway involves the transfer of the γ-glutamyl group

from GSH to the dipeptide Val-Gly.[5]
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Pathway 1: Direct Synthesis

Pathway 2: Transpeptidation
Alternate Pathway

Glutamate

Valine

Glutathione (GSH)

Val-Gly
 (Dug2p-Dug3p)2

γ-Glutamylvaline
(γ-EV)

γ-Glu-Val-Gly
(γ-EVG)

 Gsh2p (GS)

Glycine

Amino Acids

 Gsh1p (GCL)

 Ecm38p (GGT) or
(Dug2p-Dug3p)2

Click to download full resolution via product page

Biosynthetic pathways of γ-Glutamylvaline in S. cerevisiae.

Experimental Protocols
Enzymatic Synthesis of γ-Glutamylvaline
This protocol is adapted from a method developed to synthesize γ-Glu-Val using bacterial γ-

glutamyltranspeptidase (GGT).[8]

Objective: To enzymatically synthesize γ-Glutamylvaline from L-Glutamine and L-Valine.

Materials:

L-Glutamine (Gln)
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L-Valine (Val)

Bacterial γ-glutamyltranspeptidase (GGT)

Reaction buffer (e.g., pH 10)

Dowex 1x8 resin for purification

NMR spectrometer for identification

Methodology:

Reaction Setup: Prepare a reaction mixture with final concentrations of 20 mM Gln, 300 mM

Val, and 0.04 U/ml GGT in a suitable buffer at pH 10.[8]

Incubation: Incubate the reaction mixture at 37°C for 3 hours.[8]

Purification:

Load the reaction mixture onto a Dowex 1x8 column to separate the product from

unreacted substrates and byproducts.

Elute the bound γ-Glu-Val using an appropriate gradient.

Identification: Confirm the identity and purity of the synthesized γ-Glu-Val using Nuclear

Magnetic Resonance (NMR) spectroscopy.[8]

The expected yield from this protocol is approximately 88%.[8]
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Start

Prepare Reaction Mixture:
- 20 mM L-Glutamine

- 300 mM L-Valine
- 0.04 U/ml GGT
- Buffer (pH 10)

Incubate at 37°C for 3 hours

Purify on Dowex 1x8 Column

Identify by NMR Spectroscopy

End (γ-Glu-Val)
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Workflow for the enzymatic synthesis of γ-Glutamylvaline.

Quantification by Ultra-High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UHPLC-
MS/MS)
This section outlines a general workflow for the quantification of γ-Glutamylvaline in biological

samples, based on established methods for γ-glutamyl peptides.[9][10]
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Objective: To accurately measure the concentration of γ-Glutamylvaline in a biological matrix

(e.g., cell pellets, plasma).

Materials:

UHPLC-MS/MS system

BEH C18 column or a hydrophilic interaction chromatography (HILIC) column

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile

Internal standard (e.g., isotopically labeled γ-Glutamylvaline)

Sample preparation reagents (e.g., water for cell lysis, protein precipitation solvent)

Methodology:

Sample Preparation:

For cell pellets, add water and lyse the cells using sonication.[9][10]

Add an internal standard solution to the lysate.

Precipitate proteins (e.g., with a cold organic solvent) and centrifuge to collect the

supernatant.

Chromatographic Separation:

Inject the prepared sample onto the UHPLC system.

Use a suitable gradient of Mobile Phase A and B to achieve chromatographic separation of

γ-Glutamylvaline from other matrix components and isomers. A BEH C18 column is often

used for this purpose.[9]

Mass Spectrometric Detection:
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Analyze the eluent using a tandem mass spectrometer operating in a multiple reaction

monitoring (MRM) mode.

Define specific precursor-to-product ion transitions for both the analyte and the internal

standard to ensure specificity and accurate quantification.

Data Analysis:

Construct a calibration curve using standards of known concentrations.

Determine the concentration of γ-Glutamylvaline in the samples by comparing the peak

area ratio of the analyte to the internal standard against the calibration curve.

This technical guide provides a foundational understanding of Glutamylvaline, with a focus on

its gamma-isomer, to support ongoing research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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